Cas no 936845-86-2 (tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate
• CAS No: 936845-86-2
• MF: C₁₉H₂₆N₆O₂S
• MW: 402.513741970062
• CID: 844608
• PubChem ID: 53439185
• Update Time: 2025-07-20

tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-[6-[(5-ethenyl-2-thiazolyl)amino]-2-methyl-4-pyrimidinyl]-, 1,1...
• 1-Piperazinecarboxylic acid, 4-[6-[(5-ethenyl-2-thiazolyl)aMino]-2-Methyl-4-pyriMidinyl]-, 1,1-diMethylethyl ester
• 4-[2-methyl-6-(5-vinyl-thiazol-2-ylamino)-pyrimidin-4-yl]-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[6-[(5-ethenyl-1,3-thiazol-2-yl)amino]-2-methylpyrimidin-4-yl]piperazine-1-carboxylate
• tert-Butyl 4-{6-[(5-ethenyl-1,3-thiazol-2-yl)amino]-2-methylpyrimidin-4-yl}piperazine-1-carboxylate
• SCHEMBL5432935
• DTXSID40701781
• tert-Butyl4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate
• 936845-86-2
• DB-367224

• Inchi： 1S/C19H26N6O2S/c1-6-14-12-20-17(28-14)23-15-11-16(22-13(2)21-15)24-7-9-25(10-8-24)18(26)27-19(3,4)5/h6,11-12H,1,7-10H2,2-5H3,(H,20,21,22,23)
• InChI Key： LNZFPZLBJOHQKZ-UHFFFAOYSA-N
• SMILES： S1C(C=C)=CN=C1NC1=CC(=NC(C)=N1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 402.184
• Monoisotopic Mass: 402.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 111.72000
• LogP: 3.76110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 936845-86-2)

The compound tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate (CAS No. 936845-86-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a piperazine core linked to a pyrimidine and thiazole moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological pathways, particularly in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for heterocyclic compounds like tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate has surged, driven by advancements in precision medicine and structure-activity relationship (SAR) studies. The compound's vinylthiazole group offers reactivity for further functionalization, enabling the creation of diverse derivatives. This adaptability aligns with current trends in fragment-based drug design, where small molecules are optimized for binding affinity and selectivity.

The synthesis of CAS No. 936845-86-2 involves multi-step organic reactions, including Boc protection of the piperazine ring and nucleophilic substitution to introduce the pyrimidine-thiazole scaffold. Its tert-butyl carbamate group enhances solubility and stability, critical for handling in laboratory settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and consistency for research applications.

From an industrial perspective, tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing environmental concerns while maintaining cost efficiency. This aligns with broader industry shifts toward eco-friendly chemical production, a topic frequently searched in academic and commercial databases.

Another area of interest is the compound's potential role in cancer therapeutics. The pyrimidine and thiazole motifs are common in FDA-approved drugs targeting tyrosine kinases and cell cycle regulators. As such, CAS No. 936845-86-2 is being investigated for its ability to inhibit specific oncogenic proteins, with preliminary studies suggesting promising activity in in vitro models. These findings have sparked discussions in forums and publications focused on oncology drug development.

For suppliers and distributors, the compound's storage conditions and handling protocols are frequently queried topics. Proper storage at controlled temperatures and protection from moisture are critical to maintaining its integrity. Additionally, regulatory compliance, such as REACH and GMP guidelines, is essential for commercial distribution, making these keywords highly relevant in procurement searches.

In summary, tert-Butyl 4-(2-methyl-6-((5-vinylthiazol-2-yl)amino)pyrimidin-4-yl)piperazine-1-carboxylate represents a versatile and scientifically intriguing molecule with broad applicability. Its relevance to drug discovery, sustainable chemistry, and biomedical research ensures continued interest from academia and industry alike. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.